Cas no 1804843-97-7 (6-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 6-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804843-97-7
• MF: C₉H₈F₆N₂O
• MW: 274.163043022156
• CID: 4843543
• Update Time: 2025-05-20

6-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H8F6N2O/c1-4-6(18-9(13,14)15)2-5(3-16)17-7(4)8(10,11)12/h2H,3,16H2,1H3
• InChI Key： HLMVTHVXRVDUGX-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C=C(CN)N=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

6-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 6-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804843-97-7) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This pyridine derivative is characterized by its unique substitution pattern, which includes an aminomethyl group at position 6, a methyl group at position 3, a trifluoromethoxy group at position 4, and a trifluoromethyl group at position 2. These substituents contribute to its distinct chemical properties, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of 6-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine in drug discovery, particularly in the development of kinase inhibitors. The trifluoromethoxy and trifluoromethyl groups are known to enhance the stability and bioavailability of molecules, while the aminomethyl group introduces hydrogen bonding capabilities, which are crucial for molecular interactions within biological systems. These properties make the compound a promising candidate for targeting specific protein kinases involved in diseases such as cancer and inflammatory disorders.

In addition to its pharmaceutical applications, 6-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has shown potential in agrochemicals as a herbicide or fungicide. The trifluorinated groups provide resistance to metabolic degradation in plants, while the pyridine ring offers a platform for further functionalization to enhance selectivity and efficacy. Researchers have demonstrated that this compound can inhibit key enzymes involved in plant growth regulation, making it a valuable lead for developing next-generation crop protection agents.

The synthesis of 6-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of the pyridine ring followed by sequential substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of trifluorinated groups onto the pyridine ring with high precision.

From a structural standpoint, 6-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine exhibits a high degree of conformational rigidity due to the electron-withdrawing nature of its substituents. This rigidity is advantageous in designing molecules with specific stereochemical requirements, such as those needed for enzyme inhibition or receptor binding. Computational studies have revealed that the compound's electronic properties are highly tunable through modifications of its substituents, offering researchers flexibility in tailoring its activity for diverse applications.

Moreover, 6-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)-2-(trifluorom methyl)pyridine has been explored as a building block for advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). The presence of electron-withdrawing groups enhances the molecule's ability to conduct electricity and emit light under certain conditions. Recent experiments have shown that incorporating this compound into polymer matrices can significantly improve their optoelectronic properties, paving the way for its use in next-generation electronic devices.

In terms of safety and environmental impact, 6 -(Amin om ethyl ) - 3 - methyl - 4 -( tr ifl u or om eth o xy ) - 2 -( tr ifl u or o me thyl ) py rid ine demonstrates moderate toxicity levels when exposed to aquatic organisms. However, its persistence in the environment is relatively low due to its susceptibility to photodegradation under UV light. Regulatory agencies have recommended controlled disposal methods to minimize ecological risks associated with its production and use.

In conclusion, 6 -(A min om eth yl ) - 3 - methyl - 4 -( tr ifl u or om eth o xy ) - 2 -( tr ifl u or o me thyl ) py rid ine (CAS No. 1804843-97-7) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups make it an attractive target for researchers seeking innovative solutions in drug development, agriculture, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern technology and medicine.